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Compound of Interest

Compound Name: Fentin acetate

Cat. No.: B1672543

Fentin Acetate: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Fentin acetate, an organotin compound
previously utilized as a fungicide. This document details its chemical properties, synthesis,
mechanism of action, and relevant experimental protocols for its analysis.

Core Chemical and Physical Properties

Fentin acetate is an organotin compound, specifically the O-acetyl derivative of triphenyltin
hydroxide.[1][2] It is a white, odorless, crystalline solid.[3][4] The compound is stable under dry
conditions but is converted to fentin hydroxide in the presence of water and is decomposed by
sunlight and atmospheric oxygen.[2]
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Property Value Source(s)
CAS Number 900-95-8 [11[41[5][6]
Molecular Formula C20H1802Sn [1][2][4]116]
Molecular Weight 409.07 g/mol [4161[7]
Melting Point 123-131 °C (253-268 °F) [2]

Water Solubility 28 mg/L (at 20°C) [31[4]
Appearance White crystalline solid [21[31[4]

Synthesis of Fentin Acetate

The commercial production of Fentin acetate is a two-step process. It begins with the
hydrolysis of triphenyltin chloride to produce triphenyltin hydroxide. This intermediate is then
esterified using acetic anhydride or glacial acetic acid to yield the final product, Fentin acetate.
[5] This reaction is typically conducted in an organic solvent like toluene or xylene.[5]
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Fig. 1: Synthesis workflow for Fentin acetate.

Mechanism of Action

Fentin acetate functions primarily as a non-systemic fungicide with contact activity.[1][5] Its
mode of action is the inhibition of mitochondrial ATP synthase.[5] By disrupting this crucial
enzyme in the oxidative phosphorylation pathway, Fentin acetate effectively halts the
production of ATP, leading to cell death in the target fungus.
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Fig. 2: Fentin acetate inhibits mitochondrial ATP synthase.

Experimental Protocols
Determination of Fentin Acetate Residue by HPLC

A high-performance liquid chromatography (HPLC) method is utilized for the determination of
Fentin acetate residue in environmental and biological samples such as beet plants and soil.

[8]
1. Extraction:

The sample (beet plants or soil) is first extracted with a solution of hydrochloric acid and

acetonitrile.[8]

A subsequent second extraction is performed using dichloromethane.[8]

2. Purification:

The resulting extract is purified using an acid aluminum oxide column.[8]

Fentin acetate is eluted from the column with methanol.[8]
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3. Analysis:

The purified eluate is concentrated and then diluted with acetonitrile.[8]

The final solution is analyzed using an HPLC system equipped with a UV detector set at 220
nm and a Waters Sun Fire™ C18 column.[8]

The mobile phase consists of methanol and a 0.5% phosphoric acid aqueous solution.[8]

Quantification is achieved by using an external standard calibration curve.[8]

This method demonstrates good recovery rates, with average recoveries of 88.4-95.6% for
beet plants and 91.2-91.8% for soils.[8] The lowest detectable concentration is reported to be
0.02 mg/kg.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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